![molecular formula C8H8ClNO4 B1266365 3-Aminophthalic acid hydrochloride CAS No. 6946-22-1](/img/structure/B1266365.png)
3-Aminophthalic acid hydrochloride
Overview
Description
3-Aminophthalic acid hydrochloride, also known as 3-APA-HCl, is a white, crystalline solid that is commonly used in laboratory experiments. It is an important intermediate in the synthesis of a variety of compounds, including dyes, pharmaceuticals, and other organic compounds. 3-APA-HCl is also used as a reagent in biochemical and physiological studies, such as enzyme assays and protein binding studies.
Scientific Research Applications
Targeted Protein Degradation
A study by Yan et al. (2022) identified 3-aminophthalic acid as a new ligand of cereblon (CRBN) E3 ubiquitin ligase. It was utilized to develop a phthalic acid-based O'PROTAC for the degradation of the ERG transcription factor. This approach presented comparable efficacy in degrading ERG to pomalidomide-based ERG O'PROTACs, offering a more chemically stable and economical alternative for the development of PROTACs, especially O'PROTACs (Yan et al., 2022).
Chemiluminescence Studies
Huang et al. (2020) explored the chemiluminescence of the 3-aminophthalic acid anion in the presence of hydrogen peroxide-cobalt (II). The study found that the 3-aminophthalic acid anion exhibited high chemiluminescence in this system, showing similarities with luminol but with a much lower background signal. The potential use of this property in various applications was implied, especially where chemiluminescence is a desirable trait (Huang et al., 2020).
Polymer Synthesis
Theis and Ritter (2012) demonstrated the microwave-assisted synthesis of 3-aminophthalic anhydride, followed by its polymerization to form linear and cyclic polyimides. This method presents a new approach to creating polymers with unique properties, potentially useful in a variety of industrial and research applications (Theis & Ritter, 2012).
Catalytic Hydrogenation Research
Yagi and Okazaki (1968) found that 3-nitrophthalic acid can be reduced to 3-aminophthalic acid using palladium-charcoal in glacial acetic acid under atmospheric pressure at room temperature. This study provides insights into the chemical processes and conditions necessary for the production of 3-aminophthalic acid, which could be relevant for various chemical synthesis processes (Yagi & Okazaki, 1968).
Mechanism of Action
Target of Action
3-Aminophthalic acid hydrochloride has been identified as a new ligand of cereblon (CRBN) E3 ubiquitin ligase . Cereblon is a protein that plays a crucial role in various cellular processes, including protein homeostasis and response to cellular stress.
Mode of Action
The compound interacts with its target, cereblon, to facilitate the degradation of specific proteins. This is achieved through the formation of a phthalic acid-based O’PROTAC (Proteolysis-Targeting Chimera) . O’PROTACs are a type of molecular glue that binds to both the target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein.
Biochemical Pathways
The interaction of this compound with cereblon affects the ubiquitin-proteasome pathway . This pathway is responsible for the degradation of proteins within the cell, maintaining protein homeostasis. By acting as a ligand for cereblon, this compound can influence the degradation of specific proteins, impacting various cellular processes.
Result of Action
The action of this compound leads to the degradation of specific proteins. For instance, it has been shown to degrade the ERG transcription factor effectively . The degradation of such proteins can have various molecular and cellular effects, depending on the functions of the targeted proteins.
Safety and Hazards
Future Directions
While specific future directions for 3-Aminophthalic acid hydrochloride are not mentioned in the search results, it’s worth noting that 3-Aminophthalic acid, a related compound, has been identified as a new ligand of cereblon (CRBN) E3 ubiquitin ligase and has been used in the development of a phthalic acid-based O’PROTAC for degradation of the ERG transcription factor . This suggests potential future directions in the field of targeted protein degradation.
Biochemical Analysis
Biochemical Properties
3-Aminophthalic acid hydrochloride plays a crucial role in biochemical reactions, particularly in the context of chemiluminescence. It interacts with hydrogen peroxide in the presence of a catalyst, such as iron from hemoglobin, to produce light. This reaction is utilized in forensic science to detect blood traces at crime scenes. The compound’s interaction with hydrogen peroxide and iron results in the formation of 3-aminophthalate, which emits light by chemiluminescence . Additionally, this compound has been shown to be photophysically active in the presence of human serum, tumor tissue, and micelles .
Cellular Effects
This compound influences various cellular processes, particularly those involving oxidative reactions. It has been observed to interact with cellular components in the presence of hydrogen peroxide, leading to the production of light. This property is harnessed in biochemical assays to study cellular responses to oxidative stress. The compound’s ability to emit light upon reaction with hydrogen peroxide makes it a valuable tool for monitoring cellular processes and detecting the presence of specific biomolecules .
Molecular Mechanism
The molecular mechanism of this compound involves its oxidation in the presence of hydrogen peroxide and a catalyst. The compound undergoes a series of chemical reactions that result in the formation of 3-aminophthalate, which emits light by chemiluminescence. This process requires the presence of a catalyst, such as iron from hemoglobin, to facilitate the reaction. The light emission is a result of the energy released during the oxidation process, which excites the electrons in the compound, causing them to emit photons as they return to their ground state .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is generally stable under standard laboratory conditions, but its reactivity can be influenced by factors such as temperature, pH, and the presence of other chemicals. Long-term studies have shown that the compound maintains its chemiluminescent properties over extended periods, making it a reliable tool for biochemical assays. Its reactivity may decrease over time if exposed to unfavorable conditions .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At lower doses, the compound is generally well-tolerated and does not exhibit significant toxic effects. At higher doses, it may cause adverse effects, including oxidative stress and cellular damage. Studies have shown that the compound’s chemiluminescent properties can be harnessed to monitor physiological processes in animal models, but care must be taken to avoid excessive dosages that could lead to toxicity .
Metabolic Pathways
This compound is involved in metabolic pathways related to oxidative reactions. It interacts with hydrogen peroxide and iron to produce 3-aminophthalate, which emits light by chemiluminescence. This reaction is part of the broader metabolic processes involving oxidative stress and the detoxification of reactive oxygen species. The compound’s role in these pathways makes it a valuable tool for studying cellular responses to oxidative stress and the mechanisms of chemiluminescence .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed based on its chemical properties. It can diffuse through cellular membranes and localize in areas with high concentrations of hydrogen peroxide and iron. The compound’s distribution is influenced by its interactions with cellular components and its ability to participate in oxidative reactions. Studies have shown that it can accumulate in specific tissues, such as tumor tissues, where it exhibits photophysical activity .
Subcellular Localization
The subcellular localization of this compound is primarily determined by its interactions with cellular components involved in oxidative reactions. It tends to localize in areas with high concentrations of hydrogen peroxide and iron, such as the mitochondria and lysosomes. The compound’s ability to emit light upon reaction with hydrogen peroxide makes it a valuable tool for studying subcellular processes and detecting the presence of specific biomolecules in different cellular compartments .
properties
IUPAC Name |
3-aminophthalic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4.ClH/c9-5-3-1-2-4(7(10)11)6(5)8(12)13;/h1-3H,9H2,(H,10,11)(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBZAVEORKXFUQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)N)C(=O)O)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3064514 | |
Record name | 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3064514 | |
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Molecular Weight |
217.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White to off-white solid; [Acros Organics MSDS] | |
Record name | 3-Aminophthalic acid hydrochloride | |
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CAS RN |
6946-22-1 | |
Record name | 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6946-22-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride (1:1) | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006946221 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Aminophthalic acid hydrochloride | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=127008 | |
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Record name | 3-Aminophthalic acid hydrochloride | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56716 | |
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Record name | 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride (1:1) | |
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Record name | 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride | |
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Record name | 3-aminophthalic acid hydrochloride | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.370 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the advantages of the novel synthesis method for 3-Aminophthalic acid hydrochloride described in the research?
A1: The research highlights several advantages of the new synthesis method for this compound over potential previous methods. These advantages include:
- Increased stability of the final product: The method converts 3-nitrophthalic acid into a stable complex form of this compound, addressing previous issues of instability and deterioration during storage and transportation [].
- Simplified procedure and reduced cost: The synthesis involves a streamlined process with fewer steps, making it easier to control and more cost-effective for industrial production [].
- Improved product quality: The method yields this compound with higher purity and yield compared to potential previous methods [].
Q2: What are the potential applications of this compound?
A2: While the abstract focuses on the synthesis method, the improved stability, purity, and cost-effectiveness of this compound production achieved through this method [] could benefit its use as a building block in various applications. These may include:
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